Cas no 2411260-40-5 (N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide)

N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide is a specialized cyclohexylamide derivative featuring a methoxy-substituted phenyl ring and a but-2-ynamide functional group. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines conformational rigidity with reactive alkyne functionality. The presence of the methoxy and phenyl groups enhances steric and electronic modulation, making it a potential intermediate for targeted organic synthesis or pharmacophore development. Its well-defined stereochemistry and functional group compatibility may facilitate applications in ligand design, catalysis, or bioactive molecule exploration. The compound’s stability under standard conditions further supports its utility in research and industrial settings.

N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide structure

2411260-40-5 structure

Product Name:N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide

CAS No:2411260-40-5

MF:C₁₇H₂₁NO₂

MW:271.35414481163

CID:6245133

PubChem ID:154803743

Update Time:2025-09-26

N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

- N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide
- EN300-26580257
- 2411260-40-5
- Z2095451724
- Inchi： 1S/C17H21NO2/c1-3-7-17(19)18-15-11-10-14(12-16(15)20-2)13-8-5-4-6-9-13/h4-6,8-9,14-16H,10-12H2,1-2H3,(H,18,19)
- InChI Key： FLRAWIAXPPZHQQ-UHFFFAOYSA-N
- SMILES： O(C)C1CC(C2C=CC=CC=2)CCC1NC(C#CC)=O

Computed Properties

Exact Mass: 271.157228913g/mol
Monoisotopic Mass: 271.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 38.3Å²

N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26580257-0.05g	N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide	2411260-40-5	95.0%	0.05g	$246.0	2025-03-20

N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Related Categories

Additional information on N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide

N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide: A Promising Compound in Medicinal Chemistry

N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide (CAS No. 2411260-40-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as cyclohexyl amides, which have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structural composition of N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide is characterized by a cyclohexyl ring substituted with a methoxy group and a phenyl group, linked to a butynamide moiety. The presence of these functional groups imparts specific chemical and physical properties that contribute to its biological activity. The cyclohexyl ring provides conformational flexibility, while the methoxy and phenyl groups enhance lipophilicity and aromatic interactions, respectively. The butynamide moiety, on the other hand, introduces a polar functional group that can participate in hydrogen bonding and other intermolecular interactions.

Recent research studies have highlighted the potential of N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide has shown promising results in neuroprotective research. A study conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide has also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. This property is advantageous for targeting central nervous system (CNS) disorders.

Furthermore, N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide has been evaluated for its safety profile in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent.

In conclusion, N-(2-methoxy-4-phenylcyclohexyl)but-2-ynamide (CAS No. 2411260-40-5) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the fields of anti-inflammatory and neuroprotective therapies.